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Compound of Interest

Compound Name: Myricetin-3-O-rutinoside

Cat. No.: B15587177 Get Quote

For researchers, scientists, and drug development professionals working with Myricetin-3-O-
rutinoside, sourcing a reliable analytical standard is the critical first step to ensure the

accuracy and validity of experimental results. This guide provides a comprehensive resource

for selecting a suitable supplier, addressing common technical challenges, and offering clear

protocols for its use.

Finding a Reliable Supplier
The selection of a reputable supplier is paramount. Key considerations include the purity of the

analytical standard, the availability of a comprehensive Certificate of Analysis (CoA), and

responsive technical support. Below is a summary of potential suppliers for Myricetin-3-O-
rutinoside analytical standards.
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Supplier
Purity
(HPLC)

CAS
Number

Molecular
Formula

Molecular
Weight

Additional
Information

MedchemExp

ress
96.98%[1]

41093-68-

9[1]

C27H30O17[

1]
626.52[1]

Provides a

detailed

Certificate of

Analysis with

NMR and MS

data.[1]

ChemNorm Not specified
41093-68-

9[2]
C27H30O17 626.52[2]

Product

intended for

research and

lab use only.

[2][3]

AbMole

BioScience
Not specified

41093-68-

9[4]

C27H30O17[

4]
626.52[4]

Offers COA

and MSDS

documentatio

n.[4]

MarkHerb
≥ 90%

(HPLC)[5]

41093-68-

9[5]

C27H30O17[

5]
626.5[5]

Provides

Certificate of

Analysis,

MSDS, and

Product

Information.

[5]

Molnova
98% (HPLC)

[6]
55481-90-8 C28H32O17 640.543

Note: This is

for Myricetin

3-methyl-3-O-

rutinoside, a

related but

different

compound.[6]

Note: Always verify the product specifications and availability directly with the supplier before

making a purchase.
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Frequently Asked Questions (FAQs)
Q1: How should I store the Myricetin-3-O-rutinoside analytical standard?

A1: Proper storage is crucial to maintain the integrity of the standard. For long-term storage, it

is recommended to store the powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1][4]

If the standard is in a solvent, it should be stored at -80°C for up to 6 months or at -20°C for up

to 1 month.[1][7]

Q2: What is the appearance of Myricetin-3-O-rutinoside?

A2: Myricetin-3-O-rutinoside is typically a light yellow to yellow solid powder.[1]

Q3: What is the molecular formula and weight of Myricetin-3-O-rutinoside?

A3: The molecular formula is C27H30O17, and the molecular weight is approximately 626.52

g/mol .[1][2]

Q4: In which solvents is Myricetin-3-O-rutinoside soluble?

A4: While specific solubility data is not always provided by every supplier, MedChemExpress

provides a table for preparing stock solutions in ethanol at various concentrations.[7] It is

always best to consult the supplier's documentation for recommended solvents and solubility

information.
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Issue Potential Cause Recommended Solution

Poor peak shape or resolution

in HPLC analysis

Improper mobile phase

composition or pH.

Optimize the mobile phase. A

common starting point for

flavonoids is a gradient of

acetonitrile and water with a

small amount of acid (e.g.,

0.1% formic acid).

Column degradation.

Use a guard column and

ensure the mobile phase is

filtered and degassed. If the

column is old, replace it.

Inconsistent quantification

results

Standard degradation due to

improper storage.

Ensure the standard is stored

at the recommended

temperature and protected

from light and moisture.

Inaccurate preparation of

standard solutions.

Use calibrated pipettes and

balances. Prepare fresh stock

solutions regularly.

Low signal intensity
Low concentration of the

standard.

Prepare a more concentrated

stock solution or adjust the

injection volume.

The detector wavelength is not

optimal.

The optimal wavelength for

detecting flavonoids is typically

in the UV range. Check the

literature or perform a UV scan

to determine the λmax for

Myricetin-3-O-rutinoside.

Presence of unexpected peaks
Contamination of the standard,

solvent, or system.

Use high-purity solvents and

filter all solutions. Clean the

HPLC system, including the

injector and column.

Degradation of the analyte. Prepare fresh samples and

standards. Avoid prolonged
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exposure to room temperature.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method for the Analysis of Myricetin-3-O-rutinoside
This protocol provides a general framework for the analysis of Myricetin-3-O-rutinoside.

Optimization may be required based on the specific instrumentation and sample matrix.

1. Preparation of Standard Stock Solution:

Accurately weigh a known amount of Myricetin-3-O-rutinoside analytical standard.

Dissolve the standard in a suitable solvent (e.g., methanol or ethanol) to a final concentration

of 1 mg/mL.

Sonicate the solution for 10-15 minutes to ensure complete dissolution.

Store the stock solution at -20°C in a light-protected vial.

2. Preparation of Working Standard Solutions:

Prepare a series of working standard solutions by serially diluting the stock solution with the

mobile phase to achieve a concentration range that brackets the expected sample

concentration.

3. HPLC Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution is typically used.

Solvent A: Water with 0.1% formic acid.

Solvent B: Acetonitrile with 0.1% formic acid.

Gradient Program:
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0-5 min: 10% B

5-25 min: 10-40% B

25-30 min: 40-10% B

30-35 min: 10% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 10 µL.

Detector: UV-Vis or Diode Array Detector (DAD) at the λmax of Myricetin-3-O-rutinoside.

4. Sample Preparation:

The sample preparation will vary depending on the matrix (e.g., plant extract, biological

fluid). A solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to clean up

the sample and concentrate the analyte.

Ensure the final sample is dissolved in the mobile phase before injection.

5. Analysis:

Inject the working standard solutions to generate a calibration curve.

Inject the prepared samples.

Identify the Myricetin-3-O-rutinoside peak in the sample chromatogram by comparing the

retention time with that of the standard.

Quantify the amount of Myricetin-3-O-rutinoside in the sample using the calibration curve.
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Caption: A typical experimental workflow for the quantification of Myricetin-3-O-rutinoside.
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Caption: A logical diagram for troubleshooting common HPLC issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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